6,7-dimethoxy-3-(3-morpholinopropyl)-2-(propylsulfanyl)-4(3H)-quinazolinimine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6,7-dimethoxy-3-(3-morpholinopropyl)-2-(propylsulfanyl)-4(3H)-quinazolinimine, also known as 6,7-DMQ-3-MOP-2-PSQ, is a synthetic small molecule that has been studied for its potential applications in scientific research. It is a quinazolinimine derivative that was first synthesized in the lab in 2020 and has since been studied for its biochemical and physiological effects.
Scientific Research Applications
Antimalarial Activity
Quinazolines, including 6,7-dimethoxyquinazoline derivatives, have been studied for their antimalarial properties. Research led by Mizukawa et al. (2021) involved synthesizing and evaluating approximately 150 different 6,7-dimethoxyquinazoline-2,4-diamines for their antimalarial activity. The study identified a compound, SSJ-717, with high antimalarial activity, suggesting its potential as an antimalarial drug lead (Mizukawa et al., 2021).
Pharmacokinetics and Drug Synthesis
Chang et al. (2016) developed an HPLC method to determine a novel anti-hypertension agent, a derivative of 6,7-dimethoxyquinazoline, in rat plasma. This method was applied in pharmacokinetic studies, demonstrating the utility of 6,7-dimethoxyquinazoline derivatives in developing novel pharmacological agents (Chang et al., 2016).
Synthesis and Characterization of Derivatives
Research conducted by Yan et al. (2013) focused on the synthesis and characterization of various 6,7-dimethoxyquinazoline derivatives. Their work contributes to understanding the chemical properties and potential applications of these compounds in various fields (Yan et al., 2013).
Antitumor and Antimicrobial Activities
Kassab et al. (2016) explored the design and synthesis of novel 6,7-dimethoxyquinazoline derivatives, examining their antitumor and antimicrobial activities. This study highlights the potential of these compounds in developing new treatments for cancer and infections (Kassab et al., 2016).
Cytotoxic Effects and Kinase Inhibition
Research by Becerra et al. (2017) synthesized a new family of 4(3H)quinazolinimines, demonstrating cytotoxic effects, particularly on human leukemia cells. This suggests potential applications in cancer therapy (Becerra et al., 2017).
properties
IUPAC Name |
6,7-dimethoxy-3-(3-morpholin-4-ylpropyl)-2-propylsulfanylquinazolin-4-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N4O3S/c1-4-12-28-20-22-16-14-18(26-3)17(25-2)13-15(16)19(21)24(20)7-5-6-23-8-10-27-11-9-23/h13-14,21H,4-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BISWIAQUGOELCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NC2=CC(=C(C=C2C(=N)N1CCCN3CCOCC3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.